Cas no 88346-61-6 (Pyrazine, 2,5-dibutyl-3,6-dichloro-)
88346-61-6 structure
Product Name:Pyrazine, 2,5-dibutyl-3,6-dichloro-
CAS No:88346-61-6
MF:C12H18Cl2N2
MW:261.190721035004
CID:636205
PubChem ID:13143722
Update Time:2025-04-19
Pyrazine, 2,5-dibutyl-3,6-dichloro- Chemical and Physical Properties
Names and Identifiers
-
- Pyrazine, 2,5-dibutyl-3,6-dichloro-
- 2,5-dibutyl-3,6-dichloropyrazine
- DTXSID00521523
- 88346-61-6
-
- Inchi: 1S/C12H18Cl2N2/c1-3-5-7-9-11(13)16-10(8-6-4-2)12(14)15-9/h3-8H2,1-2H3
- InChI Key: SXCQJJMBCPTSMU-UHFFFAOYSA-N
- SMILES: ClC1C(CCCC)=NC(=C(CCCC)N=1)Cl
Computed Properties
- Exact Mass: 260.0847040g/mol
- Monoisotopic Mass: 260.0847040g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 25.8Ų
Pyrazine, 2,5-dibutyl-3,6-dichloro- Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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